Cas no 1438253-33-8 (1-bromo-3-fluoro-2-(2-nitroethyl)benzene)

• Product Name: 1-bromo-3-fluoro-2-(2-nitroethyl)benzene
• CAS No: 1438253-33-8
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5972262
• PubChem ID: 71723906
• Update Time: 2025-06-30

1-bromo-3-fluoro-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-fluoro-2-(2-nitroethyl)benzene
• 1438253-33-8
• EN300-1912131
• SCHEMBL21326066

• Inchi： 1S/C8H7BrFNO2/c9-7-2-1-3-8(10)6(7)4-5-11(12)13/h1-3H,4-5H2
• InChI Key： QSDJIMUFJGVZNW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC[N+](=O)[O-])F

Computed Properties

• Exact Mass: 246.96442g/mol
• Monoisotopic Mass: 246.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-bromo-3-fluoro-2-(2-nitroethyl)benzene

Introduction to 1-bromo-3-fluoro-2-(2-nitroethyl)benzene (CAS No. 1438253-33-8)

1-bromo-3-fluoro-2-(2-nitroethyl)benzene, identified by the CAS number 1438253-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl bromides and fluoroaromatics, featuring a unique structural motif that combines bromine and fluorine substituents with an ethyl nitro group. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural composition of 1-bromo-3-fluoro-2-(2-nitroethyl)benzene involves a benzene ring substituted at the 1-position with a bromine atom, at the 3-position with a fluorine atom, and at the 2-position with a 2-nitroethyl group. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and potential applications. The bromine atom at the 1-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the fluorine atom at the 3-position can influence metabolic stability and binding affinity in biological systems.

The 2-nitroethyl group introduces a polar nitro group and an alkyl chain, which can modulate solubility and interactions with biological targets. This combination of substituents makes 1-bromo-3-fluoro-2-(2-nitroethyl)benzene a valuable building block for medicinal chemists seeking to design molecules with tailored pharmacokinetic properties. Recent studies have highlighted its utility in synthesizing kinase inhibitors, where the nitro group can enhance binding interactions with protein targets, while the fluoro substituent can improve metabolic resistance.

In the realm of drug discovery, 1-bromo-3-fluoro-2-(2-nitroethyl)benzene has been employed in the development of small-molecule probes for studying enzyme mechanisms and disease pathways. For instance, researchers have utilized this compound to generate derivatives that interact with tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The electron-withdrawing nature of the nitro group and the electron-donating effect of the fluorine atom contribute to a balanced lipophilicity profile, making it an attractive scaffold for optimizing drug-like properties.

Recent advancements in computational chemistry have further underscored the potential of 1-bromo-3-fluoro-2-(2-nitroethyl)benzene as a starting material for structure-based drug design. Molecular docking studies have demonstrated that derivatives of this compound can effectively bind to active sites of target proteins, suggesting its role in developing novel therapeutics. Additionally, green chemistry approaches have been explored to improve synthetic routes for 1-bromo-3-fluoro-2-(2-nitroethyl)benzene, emphasizing sustainable practices in pharmaceutical manufacturing.

The agrochemical sector has also shown interest in 1-bromo-3-fluoro-2-(2-nitroethyl)benzene, leveraging its structural features to develop next-generation pesticides and herbicides. The fluoro substituent is known to enhance pesticidal activity by improving binding affinity to biological targets in pests, while the bromine atom facilitates further chemical modifications. Such derivatives have been investigated for their efficacy against resistant strains of weeds and insects, contributing to sustainable agriculture practices.

From a synthetic perspective, 1-bromo-3-fluoro-2-(2-nitroethyl)benzene serves as a precursor for more complex heterocyclic compounds. Researchers have utilized palladium-catalyzed reactions to introduce nitrogen-containing heterocycles at various positions on the benzene ring, expanding its utility in medicinal chemistry. These transformations have led to novel scaffolds with potential applications in treating neurological disorders and infectious diseases.

The safety profile of 1-bromo-3-fluoro-2-(2-nitroethyl)benzene is another critical aspect that has been thoroughly evaluated. While it is not classified as a hazardous material under standard regulations, proper handling protocols must be followed to ensure safe laboratory practices. Studies on its toxicity have revealed moderate acute effects, necessitating careful storage and disposal procedures in industrial settings.

In conclusion, 1-bromo-3-fluoro-2-(2-nitroethyl)benzene (CAS No. 1438253-33-8) represents a promising intermediate in synthetic organic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an ideal candidate for further derivatization, enabling the development of innovative bioactive molecules. As research continues to uncover new methodologies for utilizing this compound, its significance in advancing chemical biology and drug discovery is expected to grow.